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Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

G907 (CAS: 2244035-16-1), a potent kinase inhibitor and MsbA antagonist with anticancer and

antimicrobial properties. Adherence to these guidelines is essential to ensure personnel safety

and proper management of this research compound.

Chemical and Physical Properties
Property Value Source

CAS Number 2244035-16-1 [1][2][3]

Molecular Formula C₂₆H₂₄ClNO₃ [1][3]

Molecular Weight 433.93 g/mol [1][3]

Appearance Solid [1]

Purity ≥98% [1][2][3]

Solubility Soluble in DMSO [3]

Storage
Short term at 0°C, Long term

at -20°C
[3]
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Due to its classification as a potent, potentially hazardous compound, a comprehensive

approach to personal protective equipment is mandatory.

Minimum PPE Requirements:

Gloves: Double chemotherapy gloves are required. Nitrile gloves are a suitable option.

Ensure gloves are changed regularly and immediately if contaminated.

Eye Protection: Safety glasses or goggles with side protection must be worn at all times in

the laboratory.

Lab Coat: A lab coat must be worn to protect from skin and clothing contamination. Ensure it

is buttoned and fits properly.

Respiratory Protection: If there is a risk of generating aerosols or if the substance is volatile,

work must be conducted in a chemical fume hood or other suitable containment device.[4] If

work outside of a containment system is unavoidable, a respirator may be necessary.[5]

Operational and Disposal Plans
Strict protocols for handling and waste disposal are necessary to minimize exposure risk and

ensure regulatory compliance.

Handling Procedures:
Designated Area: All work with G907 should be conducted in a designated area, such as a

chemical fume hood, to minimize contamination of the general laboratory space.

Aerosol Prevention: Avoid procedures that may generate dust or aerosols. If such

procedures are necessary, they must be performed within a certified containment device like

a fume hood or glove box.[4][5]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Labeling: All containers of G907 must be clearly labeled with the chemical name and

appropriate hazard warnings.
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Spill Management:
In the event of a spill, follow these procedures:

Evacuate: Alert others in the area and evacuate if necessary.

Contain: If safe to do so, contain the spill using appropriate absorbent materials.

Personal Protective Equipment: Wear appropriate PPE, including double gloves, a lab coat,

and eye protection. For larger spills, respiratory protection may be necessary.[5]

Clean-up: Use a chemical spill kit to clean the affected area. All materials used for cleanup

should be treated as hazardous waste.

Decontamination: Decontaminate the area thoroughly after the spill has been cleaned.

Disposal Plan:
As an antineoplastic and investigational drug, G907 waste must be managed as hazardous

chemical waste.[4][6]

Segregation: Do not mix G907 waste with other waste streams. It should be collected in a

dedicated, clearly labeled hazardous waste container.[6]

Trace Waste: Items with trace amounts of contamination (e.g., gloves, empty vials,

absorbent pads) should be disposed of in designated trace chemotherapy waste containers.

[4]

Bulk Waste: Unused or expired G907, as well as materials from a large spill, are considered

bulk chemotherapy waste and must be disposed of through an approved hazardous waste

program.[4]

Sharps: Needles and syringes used for handling G907 should be disposed of in a designated

sharps container for chemotherapy waste.[4]
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Caption: A logical workflow for the safe handling of G907.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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